Cas no 2171249-45-7 (3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid)

• Product Name: 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• CAS No: 2171249-45-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6125912
• PubChem ID: 165557990
• Update Time: 2025-07-02

3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171249-45-7
• EN300-1550134

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)28(14-13-24(29)30)15-17-11-12-17)27-26(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,32)(H,29,30)/t23-/m1/s1
• InChI Key： OFACRHLKMIASPT-HSZRJFAPSA-N
• SMILES： O=C([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

Introduction to 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic Acid (CAS No. 2171249-45-7)

3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid, identified by its CAS number 2171249-45-7, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid incorporates several key features that are critical for its biological function. The presence of a cyclopropylmethyl group at the N-position enhances the steric hindrance and lipophilicity of the molecule, which can influence its binding affinity to biological targets. Additionally, the (9H-fluoren-9-yl)methoxy moiety introduces a bulky aromatic group that can improve the solubility and metabolic stability of the compound. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid has been investigated for its potential role in modulating various biological pathways. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors involved in disease pathogenesis. The (2R)-configuration at the chiral center ensures high enantiomeric purity, which is crucial for achieving optimal pharmacological activity while minimizing off-target effects. This stereochemical specificity has been a focus of interest in the development of chiral drugs, where the correct spatial arrangement of atoms can significantly impact biological efficacy.

Recent studies have highlighted the importance of fluorinated aromatic groups in enhancing the bioavailability and pharmacokinetic properties of pharmaceutical compounds. The (9H-fluoren-9-yl)methoxy group in 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid not only contributes to its structural complexity but also provides additional metabolic stability. This feature is particularly valuable in drug development, where prolonged half-life and reduced degradation can lead to more effective therapeutic outcomes.

The cyclopropylmethyl group is another critical structural element that has been extensively studied for its role in modulating biological activity. This moiety can enhance binding affinity by introducing steric hindrance that optimizes interactions with target proteins. Additionally, the presence of multiple amide bonds in the molecule contributes to its solubility and bioavailability, making it a versatile candidate for further pharmacological investigation.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods and high-throughput screening to identify novel drug candidates. The compound 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid has been subjected to various computational analyses to predict its binding interactions with potential targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts.

The synthesis of complex molecules like 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid requires meticulous planning and expertise in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency, paving the way for rapid discovery and development of novel therapeutics.

The pharmacological profile of 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid is still being thoroughly investigated, but preliminary findings suggest significant potential for treating various diseases. Its ability to modulate key biological pathways makes it an attractive candidate for further clinical development. As research continues, new applications and therapeutic benefits are likely to be uncovered.

In conclusion, 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yli)methoxy]carbonyl}amino)butanamido]propanoic acid (CAS No. 2171249–45–7) represents a promising advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. Continued research and development efforts are expected to yield significant insights into its pharmacological properties and therapeutic applications.